molecular formula C10H12O3 B6167986 2-ethyl-5-methoxybenzoic acid CAS No. 103262-60-8

2-ethyl-5-methoxybenzoic acid

Cat. No.: B6167986
CAS No.: 103262-60-8
M. Wt: 180.2
InChI Key:
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Description

2-Ethyl-5-methoxybenzoic acid is an organic compound belonging to the family of benzoic acid derivatives. It is characterized by the presence of an ethyl group at the second position and a methoxy group at the fifth position on the benzene ring. This compound is known for its unique physical and chemical properties, making it valuable in various industrial and scientific applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-ethyl-5-methoxybenzoic acid can be achieved through several methodsThe reaction typically requires a catalyst and specific reaction conditions to ensure the desired product is obtained .

Industrial Production Methods: In industrial settings, the production of this compound often involves large-scale chemical reactions using readily available starting materials. The process may include steps such as esterification, hydrolysis, and purification to achieve high yields and purity of the final product .

Chemical Reactions Analysis

Types of Reactions: 2-Ethyl-5-methoxybenzoic acid undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

    Reduction: Reduction reactions can convert the compound into alcohols or other reduced forms.

    Substitution: Electrophilic aromatic substitution reactions can introduce different substituents onto the benzene ring.

Common Reagents and Conditions:

    Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

    Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

    Substitution: Reagents like halogens, nitrating agents, and sulfonating agents are employed under specific conditions to achieve substitution.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while substitution reactions can produce a variety of substituted benzoic acids .

Scientific Research Applications

2-Ethyl-5-methoxybenzoic acid has a wide range of applications in scientific research, including:

    Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

    Biology: The compound is studied for its potential biological activities and interactions with various biomolecules.

    Medicine: Research explores its potential therapeutic properties and its role in drug development.

    Industry: It is utilized in the production of dyes, fragrances, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-ethyl-5-methoxybenzoic acid involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. This can lead to changes in cellular processes and physiological responses .

Comparison with Similar Compounds

    2-Methoxybenzoic Acid: Lacks the ethyl group, resulting in different chemical and physical properties.

    5-Methoxybenzoic Acid: Lacks the ethyl group, affecting its reactivity and applications.

    2-Ethylbenzoic Acid: Lacks the methoxy group, leading to variations in its chemical behavior.

Uniqueness: 2-Ethyl-5-methoxybenzoic acid is unique due to the presence of both the ethyl and methoxy groups, which confer distinct chemical properties and reactivity. This makes it valuable for specific applications where these properties are advantageous.

Properties

{ "Design of the Synthesis Pathway": "The synthesis of 2-ethyl-5-methoxybenzoic acid can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2-ethylphenol", "methanol", "sodium hydroxide", "carbon dioxide", "sulfuric acid", "potassium permanganate", "sodium bisulfite", "sodium hydroxide", "hydrochloric acid", "sodium carbonate", "benzoic acid" ], "Reaction": [ "2-ethylphenol is reacted with methanol and sodium hydroxide to form 2-ethyl-4-methoxyphenol", "2-ethyl-4-methoxyphenol is oxidized with potassium permanganate to form 2-ethyl-5-methoxyquinone", "2-ethyl-5-methoxyquinone is treated with sulfuric acid and carbon dioxide to form 2-ethyl-5-methoxybenzoic acid", "2-ethyl-5-methoxybenzoic acid is purified by treatment with sodium bisulfite, followed by neutralization with sodium hydroxide and acidification with hydrochloric acid", "The resulting solid is filtered and washed with water, then recrystallized from a mixture of ethanol and water to obtain pure 2-ethyl-5-methoxybenzoic acid" ] }

CAS No.

103262-60-8

Molecular Formula

C10H12O3

Molecular Weight

180.2

Purity

95

Origin of Product

United States

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